Methyl 2-[(2,6-difluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Molecular Formula: C17H15F2NO3S
• Molecular Weight: 351.4 g/mol
• IUPAC Name: methyl 2-[(2,6-difluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C17H15F2NO3S/c1-23-17(22)13-9-5-2-3-8-12(9)24-16(13)20-15(21)14-10(18)6-4-7-11(14)19/h4,6-7H,2-3,5,8H2,1H3,(H,20,21)
• InChI Key: BRIKDPSJUHPFPV-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=C(C=CC=C3F)F

Description

Methyl 2-[(2,6-difluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, also known as DFB, is a synthetic compound that belongs to the class of benzothiophene derivatives. It has been extensively studied for its potential applications in medicinal chemistry, particularly in the treatment of cancer.

Mechanism of Action

The exact mechanism of action of Methyl 2-[(2,6-difluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is not fully understood, but it is believed to involve the inhibition of specific enzymes and proteins that are involved in cancer cell growth and proliferation. Methyl 2-[(2,6-difluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to inhibit the activity of topoisomerase IIα, which is an enzyme that is involved in DNA replication and repair. Additionally, Methyl 2-[(2,6-difluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to inhibit the activity of histone deacetylase, which is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
Methyl 2-[(2,6-difluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to have several biochemical and physiological effects, particularly in cancer cells. It has been shown to induce apoptosis in cancer cells, which can lead to the suppression of tumor growth. Additionally, Methyl 2-[(2,6-difluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to inhibit the activity of specific enzymes and proteins that are involved in cancer cell proliferation, such as topoisomerase IIα and histone deacetylase.

Advantages and Limitations for Lab Experiments

Methyl 2-[(2,6-difluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has several advantages for lab experiments, such as its ability to induce apoptosis in cancer cells and inhibit the activity of specific enzymes and proteins. However, there are also limitations to its use, such as its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on Methyl 2-[(2,6-difluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, particularly in the development of new cancer treatments. One direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the development of new derivatives of Methyl 2-[(2,6-difluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate that may have improved efficacy and reduced toxicity. Additionally, further research is needed to fully understand the mechanism of action of Methyl 2-[(2,6-difluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate and its potential applications in cancer treatment.

Synthesis Methods

Methyl 2-[(2,6-difluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate can be synthesized using a variety of methods, including the condensation of 2,6-difluorobenzoyl chloride with 4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid, followed by methylation with dimethyl sulfate. Other methods involve the use of different reagents and catalysts, but the overall process remains similar.

Scientific Research Applications

Methyl 2-[(2,6-difluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been studied for its potential applications in cancer treatment, particularly in the inhibition of cancer cell growth and proliferation. Several studies have shown that Methyl 2-[(2,6-difluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate can induce apoptosis (programmed cell death) in cancer cells, which can lead to the suppression of tumor growth. Additionally, Methyl 2-[(2,6-difluorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to inhibit the activity of specific enzymes that are involved in cancer cell proliferation, such as topoisomerase IIα and histone deacetylase.